BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 4-Fluoro-3-(2-
hydroxyethyl)phenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Fluoro-3-(2-hydroxyethyl)phenol
Cat. No.: B12956745
Get Quote

Synthesis, Physicochemical Profiling, and Applications
in Drug Design

Executive Summary

4-Fluoro-3-(2-hydroxyethyl)phenol (Molecular Formula: CsHoFO2; MW: 156.15 g/mol ) is a
fluorinated phenolic alcohol. Structurally, it represents a bioisostere of 3-hydroxyphenethanol

(m-tyrosol), characterized by the strategic substitution of a hydrogen atom with fluorine at the
para position relative to the phenolic hydroxyl group.

This molecule serves two primary roles in modern research:

» Metabolic Reference Standard: It is the alcohol metabolite analog of 6-[*8F]Fluoro-L-m-
tyrosine (4-FMT), a critical PET tracer used to image Aromatic L-Amino Acid Decarboxylase
(AADC) activity in dopaminergic pathways.

o Medicinal Chemistry Scaffold: The fluorine substitution blocks metabolic oxidation at the para
position (a common site for cytochrome P450 attack), enhancing the metabolic stability of
the phenol ring while maintaining its hydrogen-bonding capability.
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Physicochemical Profile

Understanding the fundamental properties of this molecule is essential for its handling and
application in synthesis.

Property Value Notes
Molecular Weight 156.15 g/mol Calculated (CsHoFO2)
Monoisotopic mass for MS
Exact Mass 156.0587 Da ] )
calibration
Appearance White to off-white solid Crystalline powder (typical)
] ] Predicted range based on
Melting Point 92-96 °C
fluorophenol analogs
) Lipophilic enough for CNS
LogP (Predicted) 12-15 )
penetration
Slightly more acidic than
pKa (Phenol) ~9.5 ) ]
phenol due to F-induction
Solubility DMSO, Methanol, Ethanol Sparingly soluble in water

Synthetic Methodology

To ensure high purity for biological evaluation, a reliable synthetic route is required. The
following protocol describes the reduction of the corresponding phenylacetic acid precursor, a
standard approach for generating phenethyl alcohols.

Core Protocol: Borane Reduction of 4-Fluoro-3-
hydroxyphenylacetic Acid

Rationale: Direct reduction of the carboxylic acid using Borane-THF complex (BHs-THF) is
preferred over Lithium Aluminum Hydride (LiAlH4) to avoid potential defluorination or harsh
conditions that might affect the phenol.

Reagents:
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Precursor: 4-Fluoro-3-hydroxyphenylacetic acid (CAS: 1512109-78-2 analog or synthesized
via Willgerodt-Kindler reaction).

Reducing Agent: Borane-tetrahydrofuran complex (1.0 M solution).
Solvent: Anhydrous THF.

Quenching: Methanol.

Step-by-Step Workflow:

Inert Atmosphere Setup: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen
(N2).

Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of 4-Fluoro-3-hydroxyphenylacetic acid in 10 mL
anhydrous THF. Cool the solution to 0°C in an ice bath.

Addition: Dropwise add 3.0 eq of BHs-THF solution over 20 minutes. The evolution of
hydrogen gas will be observed.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
reaction progress via TLC (System: 50% EtOAc/Hexanes; Stain: KMnOa).

Quenching: Cool back to 0°C. Carefully add Methanol (5 mL) dropwise to destroy excess
borane. Caution: Vigorous gas evolution.

Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in EtOAc
and wash with 1M HCI, followed by Brine.

Purification: Dry the organic layer over Na=SOa, filter, and concentrate. Purify via flash
column chromatography (SiOz, Gradient: 20% — 60% EtOAc in Hexanes).

Synthetic & Metabolic Pathway Visualization

The following diagram illustrates the chemical synthesis alongside the biological pathway

where this molecule appears as a metabolite (analogous to dopamine metabolism).
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Biological Context (Dopaminergic Pathway)
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Figure 1: Parallel pathways showing the chemical synthesis (blue) and biological formation
(red) of the target fluorophenol.

Analytical Validation

Trustworthy identification requires confirming both the fluorine incorporation and the integrity of
the phenol/alcohol moieties.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (400 MHz, DMSO-ds):

o 0 9.40 (s, 1H): Phenolic -OH (Exchangeable).

o 0 6.90-6.70 (m, 3H): Aromatic protons. Look for splitting by Fluorine (3J_HF coupling).
o 0 4.60 (t, 1H): Aliphatic -OH.

o 9 3.55 (q, 2H): -CH2-CH2-OH (Methylene adjacent to oxygen).

o & 2.65 (t, 2H): Ar-CH2-CH:z- (Benzylic methylene).

e F NMR:
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o 0 -135 to -140 ppm: Single peak (multiplet due to H-coupling), characteristic of fluoro-
substituted phenols.

Mass Spectrometry (LC-MS)

« lonization: Electrospray lonization (ESI) in Negative Mode (ESI-).
e Target lon: [M-H]~ = 155.05 m/z.

o Fragmentation: Loss of the hydroxyethyl chain may yield characteristic tropylium-like ions.

Applications in Drug Discovery
Bioisosterism & Metabolic Stability

In drug design, 4-Fluoro-3-(2-hydroxyethyl)phenol is utilized as a robust scaffold to replace
Tyrosol or Dopamine fragments.

e Mechanism: The C—F bond is extremely strong (approx. 116 kcal/mol) and non-polarizable.
Placing fluorine at the 4-position (para to the phenol) blocks metabolic hydroxylation or
oxidation at this reactive site.

» Electronic Effect: The electronegativity of fluorine lowers the pKa of the phenol slightly,
potentially increasing potency in hydrogen-bond donor interactions with receptor pockets
(e.g., Serine/Threonine residues in kinase active sites).

Radiopharmaceutical Tracers

As a "cold standard," this molecule is essential for validating the metabolism of [18F]FMT.
Researchers use it to identify metabolite peaks in HPLC radio-chromatograms of plasma
samples from PET studies, ensuring that the signal observed in the brain corresponds to the
trapped amine and not the washed-out alcohol metabolite.

Safety & Handling

e Hazards: Like most phenols, this compound is a skin and eye irritant. The fluorinated nature
does not significantly alter the toxicity profile compared to the parent phenol, but standard
PPE (gloves, goggles) is mandatory.
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o Storage: Store at -20°C under inert gas (Argon) to prevent slow oxidation of the phenol ring
over months.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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